N,N'-1,5-naphthalenediyldicyclopropanecarboxamide

• IUPAC Name: N-[5-(cyclopropanecarbonylamino)naphthalen-1-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C18H18N2O2/c21-17(11-7-8-11)19-15-5-1-3-13-14(15)4-2-6-16(13)20-18(22)12-9-10-12/h1-6,11-12H,7-10H2,(H,19,21)(H,20,22)
• InChI Key: KKMUSKTZXVTOOF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=CC=CC3=C2C=CC=C3NC(=O)C4CC4
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

N,N'-1,5-naphthalenediyldicyclopropanecarboxamide, also known as NDI, is a synthetic compound that has gained attention in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of N,N'-1,5-naphthalenediyldicyclopropanecarboxamide is not fully understood, but it is believed to be related to its ability to interact with electron-rich molecules. This interaction can lead to the formation of charge-transfer complexes, which can have a variety of effects on the properties of the molecules involved.
Biochemical and Physiological Effects:
While N,N'-1,5-naphthalenediyldicyclopropanecarboxamide has not been extensively studied for its biochemical and physiological effects, some research has suggested that it may have anti-inflammatory and antioxidant properties. It has also been shown to have a low toxicity profile, making it a potentially useful compound for medical applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N'-1,5-naphthalenediyldicyclopropanecarboxamide is its stability and purity, which makes it a reliable compound for use in laboratory experiments. However, its unique properties can also make it difficult to work with, and its high cost may limit its use in some applications.

Future Directions

There are many potential future directions for research on N,N'-1,5-naphthalenediyldicyclopropanecarboxamide. One area of interest is its use in the development of new organic electronic devices, such as flexible displays and sensors. It may also have applications in the development of new materials for energy storage and conversion. Additionally, further research is needed to fully understand the biochemical and physiological effects of N,N'-1,5-naphthalenediyldicyclopropanecarboxamide, and its potential use in medical applications.

Synthesis Methods

N,N'-1,5-naphthalenediyldicyclopropanecarboxamide can be synthesized through a multi-step process involving the reaction of naphthalene with cyclopropane carboxylic acid, followed by a coupling reaction with 1,5-diaminonaphthalene. The resulting compound has a high degree of purity and stability, making it suitable for use in various scientific applications.

Scientific Research Applications

N,N'-1,5-naphthalenediyldicyclopropanecarboxamide has been studied extensively in the field of materials science, where it has been found to have unique optical and electronic properties. It has also been studied for its potential use in organic electronics, such as photovoltaic cells and light-emitting diodes. In addition, N,N'-1,5-naphthalenediyldicyclopropanecarboxamide has shown promise in the development of new sensors and catalysts.